2-(2,4-Dimethylphenyl)cyclohexan-1-ol

• IUPAC Name: 2-(2,4-dimethylphenyl)cyclohexan-1-ol
• InChI: InChI=1S/C14H20O/c1-10-7-8-12(11(2)9-10)13-5-3-4-6-14(13)15/h7-9,13-15H,3-6H2,1-2H3
• InChI Key: VVQYQYKADJOOKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2CCCCC2O)C
• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol
• CAS No.: 1343250-94-1

Description

2-(2,4-Dimethylphenyl)cyclohexan-1-ol is a substituted cyclohexanol derivative characterized by a cyclohexanol backbone with a 2,4-dimethylphenyl group attached at the 2-position.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Properties

The following table summarizes key structural analogs, their molecular weights, substituents, and purity data derived from the evidence:

Compound Name	Molecular Weight	Substituents/Functional Groups	Purity	CAS Number	Source
rac-(1R,2S)-2-(2,5-dimethylphenyl)cyclohexan-1-ol	204.31	2,5-dimethylphenyl	95%	EN300-761603
4-(2-Cyclohexyl-2-propyl)cyclohexan-1-ol	224.387	2-cyclohexyl-2-propyl	-	50807-15-3
3-(1H-indazol-1-yl)cyclohexan-1-ol	-	Indazole heterocycle	-	EN300-5086504
1-[2-(Dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol	279.41 (C17H27NO2)	Dimethylamino, 4-methoxyphenyl	-	-
2-((Methyl(phenyl)amino)methyl)cyclohexan-1-ol	-	N-methyl-N-phenylaminomethyl	-	-
4-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol	225.35	Thiophene, ethylamino	-	-

Key Observations:

The presence of heterocycles (e.g., indazole in or thiophene in ) in analogs increases polarity and may influence binding affinity in biological systems .

Stereochemical Variations :

• The rac-(1R,2S)-2-(2,5-dimethylphenyl)cyclohexan-1-ol isomer (MW 204.31) highlights the role of stereochemistry in physicochemical properties. Its 2,5-dimethyl configuration may alter spatial interactions compared to the 2,4-dimethylphenyl variant .